Cas no 62411-98-7 (Bicyclo[4.1.0]hepta-1,3,5-triene, 3-chloro-)

• Product Name: Bicyclo[4.1.0]hepta-1,3,5-triene, 3-chloro-
• CAS No: 62411-98-7
• MF: C₇H₅Cl
• MW: 124.5676009655
• CID: 445654
• PubChem ID: 12300874
• Update Time: 2025-04-19

Bicyclo[4.1.0]hepta-1,3,5-triene, 3-chloro- Chemical and Physical Properties

Names and Identifiers

• Bicyclo[4.1.0]hepta-1,3,5-triene, 3-chloro-
• 4-chlorobicyclo[4.1.0]hepta-1(6),2,4-triene
• DTXSID80486368
• 62411-98-7

• Inchi： 1S/C7H5Cl/c8-7-2-1-5-3-6(5)4-7/h1-2,4H,3H2
• InChI Key： UVFAUFOUOINLHY-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)C2

Computed Properties

• Exact Mass: 124.00805
• Monoisotopic Mass: 124.0079779g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 101
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0